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Compound of Interest

Compound Name: Indium(lll) sulfate

Cat. No.: B081286

Technical Guide: Indium(lll) Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of
Indium(lll) sulfate, alongside a summary of a key experimental application relevant to
biomedical research.

Physicochemical Data of Indium(lll) Sulfate

Indium(lll) sulfate is an inorganic compound that exists in both anhydrous and hydrated forms.
The following table summarizes its key quantitative data.

Anhydrous Indium(lll) Indium(lll) Sulfate
Property

Sulfate Nonahydrate
CAS Number 13464-82-9[1][2][3] 10294-68-5[1]
Molecular Formula IN2(S04)3[2] IN2(SO4)3-9H20
Molecular Weight 517.81 g/mol [2] 679.95 g/mol

Experimental Protocol: Synthesis of Indium(ill)
Sulfate
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Indium(lll) sulfate can be synthesized through the reaction of indium metal, indium oxide, or
indium carbonate with sulfuric acid.[1] To ensure the formation of the desired salt and prevent
the precipitation of insoluble basic salts, an excess of a strong acid is necessary.[1]

Materials:

e Indium metal (In), Indium oxide (In203), or Indium carbonate (In2(CO3)3)
o Concentrated Sulfuric Acid (H2SOa)

Procedure:

e In a fume hood, carefully add the indium-containing precursor to an excess of concentrated
sulfuric acid.

e The reaction of indium metal with cold concentrated sulfuric acid will produce indium sulfate
and hydrogen gas.[1]

 Alternatively, reacting indium oxide or indium carbonate with sulfuric acid will also yield
indium sulfate.[1]

e The resulting solution can be processed to obtain the solid indium sulfate, which may be
anhydrous or in a hydrated form, such as the pentahydrate or nonahydrate.[1]

Logical Relationship: Effects of Indium(lll) Sulfate
on Human Dermal Fibroblasts

The following diagram illustrates the logical flow of the observed cellular effects of Indium(lil)
sulfate on human dermal fibroblasts as detailed in a 2023 in-vitro study.[4]
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Cellular effects of Indium(lll) Sulfate exposure.

The study found that when human dermal fibroblasts were cultured in a medium containing
Indium(lll) sulfate, there was a notable impact on cellular health.[4] Specifically, the presence
of Indium(lll) sulfate led to an increase in the concentration of cellular reactive oxygen species
(ROS).[4] This was accompanied by a decrease in average cell viability by as much as 32%.[4]
Furthermore, a distinct change in cell geometry was observed, with the cells becoming more
circular and compact.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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